Cas no 1780696-59-4 (5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid)

• Product Name: 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid
• CAS No: 1780696-59-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5274710
• Update Time: 2025-10-28

5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid
• 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylicacid

• Inchi： 1S/C10H12N2O2/c13-10(14)9-4-8(5-11-6-9)7-12-2-1-3-12/h4-6H,1-3,7H2,(H,13,14)
• InChI Key： ADFXRSHEEUBZDC-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)CN1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: -1.9
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid

5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic Acid: A Comprehensive Overview

5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid, also known by its CAS number 1780696-59-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a pyridine ring, an azetidine moiety, and a carboxylic acid group, making it a versatile compound with potential applications in drug discovery and material science.

The pyridine ring, a key structural component of this compound, is a six-membered aromatic ring with one nitrogen atom. This heterocyclic structure is known for its stability and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The azetidine group, a four-membered saturated ring containing one nitrogen atom, adds unique properties to the molecule. Azetidine derivatives are often studied for their potential as bioisosteres or for their ability to modulate the physical and chemical properties of parent compounds.

The carboxylic acid group attached to the pyridine ring introduces acidity and can participate in hydrogen bonding, which is crucial for interactions in biological systems. This functional group also facilitates the formation of salts or esters, enabling further chemical modifications for specific applications.

Recent studies have explored the synthesis and characterization of 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid. Researchers have employed various synthetic strategies, including nucleophilic aromatic substitution and coupling reactions, to efficiently construct this compound. The optimization of reaction conditions has led to improved yields and purities, making this compound more accessible for further research.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, investigations into its inhibitory effects on kinases and its ability to modulate ion channels have highlighted its potential as a lead compound in drug development. Additionally, computational studies using molecular docking have provided insights into its binding modes and interactions with target proteins.

The integration of azetidine into the structure has been shown to enhance certain pharmacokinetic properties, such as solubility and permeability, which are critical for drug bioavailability. Furthermore, the presence of the pyridine ring allows for additional functionalization, enabling researchers to explore diverse chemical space for therapeutic applications.

From an environmental perspective, the synthesis and handling of 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid have been optimized to minimize ecological impact. Green chemistry principles have been applied in some synthetic routes, reducing waste generation and improving sustainability.

In conclusion, 5-[(Azetidin-1-yl)methyl]pyridine-3-carboxylic acid represents a valuable compound with multifaceted applications across various scientific domains. Its unique structure offers opportunities for further exploration in drug design, material science, and beyond. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex chemical systems and their practical applications.